Cas no 392246-55-8 (5-chloro-N-4'-(5-chloro-2-nitrobenzamido)-3,3'-dimethoxy-1,1'-biphenyl-4-yl-2-nitrobenzamide)

• Product Name: 5-chloro-N-4'-(5-chloro-2-nitrobenzamido)-3,3'-dimethoxy-1,1'-biphenyl-4-yl-2-nitrobenzamide
• CAS No: 392246-55-8
• MF: C₂₈H₂₀Cl₂N₄O₈
• MW: 611.38640499115
• CID: 6221498
• PubChem ID: 4523744
• Update Time: 2025-10-31

5-chloro-N-4'-(5-chloro-2-nitrobenzamido)-3,3'-dimethoxy-1,1'-biphenyl-4-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-4'-(5-chloro-2-nitrobenzamido)-3,3'-dimethoxy-1,1'-biphenyl-4-yl-2-nitrobenzamide
• F0328-0290
• AKOS003876285
• Oprea1_120389
• 392246-55-8
• 5-chloro-N-[4-[4-[(5-chloro-2-nitrobenzoyl)amino]-3-methoxyphenyl]-2-methoxyphenyl]-2-nitrobenzamide
• 5-chloro-N-[4'-(5-chloro-2-nitrobenzamido)-3,3'-dimethoxy-[1,1'-biphenyl]-4-yl]-2-nitrobenzamide
• N,N'-(3,3'-dimethoxy-[1,1'-biphenyl]-4,4'-diyl)bis(5-chloro-2-nitrobenzamide)

• Inchi： 1S/C28H20Cl2N4O8/c1-41-25-11-15(3-7-21(25)31-27(35)19-13-17(29)5-9-23(19)33(37)38)16-4-8-22(26(12-16)42-2)32-28(36)20-14-18(30)6-10-24(20)34(39)40/h3-14H,1-2H3,(H,31,35)(H,32,36)
• InChI Key： UHFYNNGDXCQIGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1C=CC(=CC=1OC)C1C=CC(=C(C=1)OC)NC(C1C=C(C=CC=1[N+](=O)[O-])Cl)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 610.0658190g/mol
• Monoisotopic Mass: 610.0658190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 168Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-chloro-N-4'-(5-chloro-2-nitrobenzamido)-3,3'-dimethoxy-1,1'-biphenyl-4-yl-2-nitrobenzamide

Comprehensive Analysis of 5-chloro-N-4'-(5-chloro-2-nitrobenzamido)-3,3'-dimethoxy-1,1'-biphenyl-4-yl-2-nitrobenzamide (CAS No. 392246-55-8)

The compound 5-chloro-N-4'-(5-chloro-2-nitrobenzamido)-3,3'-dimethoxy-1,1'-biphenyl-4-yl-2-nitrobenzamide (CAS No. 392246-55-8) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring chloro, nitro, and methoxy functional groups, makes it a subject of interest for scientists exploring novel bioactive molecules. The compound's biphenyl backbone further enhances its versatility in molecular design, particularly in targeting specific biological pathways.

Recent trends in chemical research highlight a growing demand for nitrobenzamide derivatives, driven by their applications in drug discovery and material science. Searches for "nitrobenzamide synthesis" and "chloro-nitrobenzamide applications" have surged, reflecting the scientific community's focus on optimizing these compounds for therapeutic use. The unique combination of 5-chloro and 2-nitro substituents in this molecule suggests potential activity against microbial pathogens, aligning with global efforts to combat antibiotic resistance.

From a structural perspective, the 3,3'-dimethoxy-1,1'-biphenyl moiety in this compound offers intriguing possibilities for π-stacking interactions, a feature increasingly sought after in the development of organic electronic materials. This aligns with the rising interest in "organic semiconductors" and "conductive polymers" across academic and industrial research platforms. The compound's dual nitrobenzamide groups may also contribute to its potential as a building block for advanced materials with tailored optical properties.

In pharmaceutical contexts, the presence of both chloro and nitro groups suggests possible interactions with biological targets through halogen bonding and nitro group reduction pathways. Recent publications have emphasized the importance of such structural features in designing kinase inhibitors and other therapeutic agents. The compound's CAS No. 392246-55-8 serves as a crucial identifier for researchers tracking its development across patent literature and scientific databases.

Environmental considerations surrounding nitroaromatic compounds have also prompted investigations into their biodegradation pathways. While this specific molecule hasn't been extensively studied in ecological contexts, its structural analogs have shown varying degrees of persistence, making "green chemistry approaches to nitrobenzamides" a relevant search term in contemporary chemical research.

The synthesis of 5-chloro-N-4'-(5-chloro-2-nitrobenzamido)-3,3'-dimethoxy-1,1'-biphenyl-4-yl-2-nitrobenzamide typically involves multi-step organic transformations, with careful control of reaction conditions to manage the reactivity of its nitro groups. Modern synthetic methodologies, including microwave-assisted reactions and flow chemistry techniques, are being explored to improve the efficiency of producing such complex molecules, as evidenced by growing interest in "high-yield nitrobenzamide synthesis" queries.

Analytical characterization of this compound presents particular challenges due to its multiple functional groups. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry are typically employed to confirm its structure, reflecting broader trends in analytical chemistry toward more sophisticated structural elucidation methods. The compound's dimethoxybiphenyl core contributes to its distinctive spectral signatures, which are valuable for quality control in research applications.

From a regulatory standpoint, while 392246-55-8 isn't currently classified as hazardous under major chemical inventories, proper handling protocols should be followed due to the potential reactivity of its nitro functional groups. This aligns with increasing industry focus on "safe handling of nitroaromatic compounds" and "laboratory chemical safety" best practices.

The future research directions for this compound may include exploration of its biological activity profile, particularly in areas such as enzyme inhibition or antimicrobial applications. The presence of both electron-withdrawing and electron-donating groups in its structure creates interesting possibilities for structure-activity relationship studies, a topic generating substantial interest as evidenced by searches for "SAR studies of nitrobenzamides".

In material science applications, the π-conjugated system of this molecule suggests potential utility in organic electronics. Researchers investigating "organic photovoltaic materials" or "molecular electronics" may find its structural features particularly relevant for designing new functional materials with tailored electronic properties.

As the chemical research community continues to explore complex molecular architectures, compounds like 5-chloro-N-4'-(5-chloro-2-nitrobenzamido)-3,3'-dimethoxy-1,1'-biphenyl-4-yl-2-nitrobenzamide serve as valuable examples of how strategic functional group incorporation can yield molecules with diverse potential applications. Its CAS registry number 392246-55-8 will remain a key reference point as research into this interesting compound progresses.